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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the interaction between C-type Lectin

Domain Family 2 Member D (CLEC2D), also known as Lectin-Like Transcript 1 (LLT1), and its

receptor, CD161 (NKR-P1A). This axis represents a critical, yet complex, immune checkpoint

that modulates the activity of both the innate and adaptive immune systems. Understanding the

nuances of this interaction is paramount for the development of novel immunotherapies in

oncology and autoimmune diseases.

Core Interaction: Molecular and Biophysical
Properties
CLEC2D (LLT1) is a type II transmembrane protein belonging to the C-type lectin-like receptor

superfamily.[1] It is expressed as a disulfide-bonded homodimer on the surface of various

immune cells upon activation, including B cells, dendritic cells, monocytes, and T cells, as well

as on various tumor cells.[1][2][3][4][5] Its cognate receptor, CD161 (NKR-P1A), is also a type II

transmembrane C-type lectin-like protein, expressed as a homodimer on Natural Killer (NK)

cells, and subsets of T cells, including CD8+ T cells, CD4+ T helper 17 (Th17) cells, and

innate-like T cells.[3][6][7][8][9]
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The binding affinity of the CLEC2D-CD161 interaction is relatively low, which is a characteristic

feature of many interactions within the Natural Killer Cell Receptor (NKR) family. This low

affinity suggests that the avidity of the interaction, influenced by the clustering of receptors and

ligands at the immunological synapse, plays a crucial role in signal transduction.

Quantitative Binding Data
The interaction between CLEC2D and CD161 has been characterized biophysically, primarily

through surface plasmon resonance (SPR). The reported dissociation constants (Kd) are in the

micromolar range, indicating a transient interaction.

Parameter Value Method
Cell
Types/Proteins

Reference

Dissociation

Constant (Kd)
48 µM

Surface Plasmon

Resonance

(SPR)

Recombinant

human CLEC2D

and CD161

[2]

Dissociation

Constant (Kd)
53 µM

Surface Plasmon

Resonance

(SPR)

Recombinant

human CLEC2D

and CD161

[10]

Dissociation

Constant (Kd)
48-52 µM

Surface Plasmon

Resonance

(SPR)

Recombinant

wild type and

mutant CLEC2D

with CD161

[10]

Signaling and Functional Consequences
The functional outcome of CLEC2D-CD161 engagement is highly context-dependent, varying

significantly between different immune cell lineages. This functional duality positions the axis as

a nuanced regulator of immune responses.

Inhibitory Signaling in NK Cells and CD8+ T Cells
In Natural Killer (NK) cells, the interaction between CLEC2D on target cells and CD161 on the

NK cell surface transmits an inhibitory signal.[1][3][11][12] This inhibition suppresses the

cytotoxic activity of NK cells against target cells, including cancer cells.[1][3][11][12] Several
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studies have demonstrated that tumor cells upregulate CLEC2D as a mechanism of immune

evasion, thereby protecting themselves from NK cell-mediated lysis.[1][13][14] Blocking this

interaction with monoclonal antibodies against either CLEC2D or CD161 has been shown to

restore NK cell cytotoxicity against various cancers, including triple-negative breast cancer,

prostate cancer, and glioma.[1][11][12][13]

Similarly, in CD8+ T cells, particularly in the context of glioma, the CLEC2D-CD161 pathway

has been shown to be inhibitory, attenuating T cell-mediated cytotoxicity.[6][7][15]

A simplified representation of the inhibitory signaling pathway in NK cells is depicted below.

While the precise downstream signaling intermediates are not fully elucidated, the pathway is

known to counteract activating signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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